Cas no 18595-15-8 (Methyl 3-amino-5-methylbenzoate)

Methyl 3-amino-5-methylbenzoate is a benzoate ester derivative featuring both amino and methyl functional groups on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its amino group allows for further functionalization, enabling the production of more complex molecules, while the ester moiety provides reactivity for hydrolysis or transesterification. The methyl substitution enhances stability and influences electronic properties, making it useful in fine chemical synthesis. The product is typically characterized by high purity and consistent performance, ensuring reliable results in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Methyl 3-amino-5-methylbenzoate structure
18595-15-8 structure
Product Name:Methyl 3-amino-5-methylbenzoate
CAS No:18595-15-8
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD09263222
CID:123067
PubChem ID:21129903
Update Time:2025-05-28

Methyl 3-amino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-5-methylbenzoate
    • 3-Amino-5-Iodo-methyl benzoate
    • 3-amino-5-methylBenzoic acid methyl ester
    • Benzoic acid,3-amino-5-methyl-, methyl ester
    • Methyl 5-amino-3-iodobenzoate
    • 3-amino-5-methyl-benzoic acid methyl ester
    • 5-Amino-3-methyl-benzoesaeure-methylester
    • Benzoic acid, 3-amino-5-methyl-, methyl ester
    • AB0072771
    • ST24047792
    • 3-Amino-5-methyl-benzoic acid methyl ester, AldrichCPR
    • SCHEMBL3349389
    • MFCD09263222
    • DTXSID20610923
    • FT-0749857
    • AKOS012321778
    • EN300-651698
    • CS-0028806
    • DS-14150
    • SB34631
    • 3-chloro-2-hydroxypropanesulphonicacid
    • SY102800
    • AC-28503
    • 18595-15-8
    • MDL: MFCD09263222
    • Inchi: 1S/C9H11NO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,10H2,1-2H3
    • InChI Key: BPJRIMLTKIFIHS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(=CC(C)=C1)N)=O

Computed Properties

  • Exact Mass: 276.96000
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 303.1°C at 760 mmHg
  • Flash Point: 158.1°C
  • Refractive Index: 1.558
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 52.32000
  • LogP: 2.24120

Methyl 3-amino-5-methylbenzoate Pricemore >>

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